Cas no 60179-43-3 (3-(2,6-dimethylphenoxy)-3-oxopropanoate)

• Product Name: 3-(2,6-dimethylphenoxy)-3-oxopropanoate
• CAS No: 60179-43-3
• MF: C₁₁H₁₁O₄
• MW: 207.202643632889
• CID: 1618723
• PubChem ID: 7067592
• Update Time: 2025-04-21

3-(2,6-dimethylphenoxy)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenoxy)-3-oxopropanoate
• 60179-43-3
• DTXSID10427724

• Inchi： 1S/C11H12O4/c1-7-4-3-5-8(2)11(7)15-10(14)6-9(12)13/h3-5H,6H2,1-2H3,(H,12,13)/p-1
• InChI Key： RWJXQVVEXSSBKN-UHFFFAOYSA-M
• SMILES： O(C(CC(=O)[O-])=O)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 207.06573
• Monoisotopic Mass: 207.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43